Cas no 106538-90-3 (5-amino-2,2,8-trimethylnonane-3,7-diol)

• Product Name: 5-amino-2,2,8-trimethylnonane-3,7-diol
• CAS No: 106538-90-3
• MF: C₁₂H₂₇NO₂
• MW: 217.348284006119
• CID: 1182799
• PubChem ID: 13510954
• Update Time: 2025-04-20

5-amino-2,2,8-trimethylnonane-3,7-diol Chemical and Physical Properties

Names and Identifiers

• 5-amino-2,2,8-trimethylnonane-3,7-diol
• DTXSID00542612
• 106538-90-3

• Inchi： 1S/C12H27NO2/c1-8(2)10(14)6-9(13)7-11(15)12(3,4)5/h8-11,14-15H,6-7,13H2,1-5H3
• InChI Key： QJWXPYQBVQBIJK-UHFFFAOYSA-N
• SMILES： OC(CC(CC(C(C)C)O)N)C(C)(C)C

Computed Properties

• Exact Mass: 217.20431
• Monoisotopic Mass: 217.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48